Cas no 66623-79-8 (5-Bromo-2-methoxythioanisole)

• Product Name: 5-Bromo-2-methoxythioanisole
• CAS No: 66623-79-8
• MF: C₈H₉BrOS
• MW: 233.125460386276
• MDL: MFCD22488925
• CID: 4123091
• PubChem ID: 11831323
• Update Time: 2025-04-24

5-Bromo-2-methoxythioanisole Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-methoxy-2-(methylthio)-
• 5-Bromo-2-methoxythioanisole
• 5-Brom-2-methoxy-thioanisol
• (5-Bromo-2-methoxyphenyl)(methyl)sulfane
• 4-bromo-1-methoxy-2-methylsulfanylbenzene
• 5-bromo-2-methoxybenzyl sulfide
• AKOS032950023
• MFCD22488925
• SCHEMBL4180414
• BS-17388
• F15582
• 66623-79-8
• CS-0150597
• DB-206797
• 4-bromo-2-(methylthio)anisole
• 4-bromo-1-methoxy-2-(methylsulfanyl)benzene

• MDL： MFCD22488925
• Inchi： 1S/C8H9BrOS/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
• InChI Key： ADJYZINEAMDEFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SC)OC

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.5Ų

Additional information on 5-Bromo-2-methoxythioanisole

Professional Overview of Benzene, 4-bromo-1-methoxy-2-(methylthio) (CAS No. 66623-79-8)

The compound Benzene, 4-bromo-1-methoxy-2-(methylthio), identified by the Chemical Abstracts Service registry number CAS No. 66623-79-8, represents a structurally complex aromatic derivative with significant potential in pharmaceutical and biochemical applications. This organic molecule features a benzene ring substituted at the 4-bromo position, a 1-methoxy group, and a methylthio moiety at the 2- position. The combination of these functional groups—halogenated bromine, methoxy ether, and thioether—creates unique physicochemical properties that have drawn attention in recent research for their role in modulating biological activities and enabling advanced synthetic strategies.

In terms of molecular structure, the presence of a bromine atom at the para position (p-) introduces electron-withdrawing characteristics through inductive effects, while the methoxy group at the ortho (o-) position exerts electron-donating effects via resonance. This dual substitution pattern generates an intriguing electronic environment that influences reactivity during organic synthesis. The methylthio group further contributes to steric hindrance and lipophilicity, making this compound particularly valuable as an intermediate in medicinal chemistry programs targeting kinase inhibitors or G-protein coupled receptor (GPCR) modulators.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its utility as a scaffold for developing novel anti-inflammatory agents. Researchers demonstrated that substituting benzene rings with bromine and thioether groups enhances binding affinity to cyclooxygenase enzymes (COX-1/COX-2), which are key targets in pain management therapies. The methoxy substitution was found to improve metabolic stability compared to unsubstituted analogs by reducing susceptibility to phase I biotransformation pathways.

Synthetic methodologies for preparing this compound have evolved significantly since its initial characterization. A notable advancement involves a one-pot synthesis using sequential Friedel-Crafts acylation followed by nucleophilic substitution reported in Organic Letters (January 2024). This approach eliminates multiple purification steps by employing recyclable catalyst systems such as montmorillonite K10 clay under solvent-free conditions. The reaction pathway begins with bromination of anisole derivatives using NBS/FeBr₃, followed by selective thiolation via microwave-assisted thionation using Lawesson's reagent under optimized temperature profiles.

In pharmacological evaluations conducted at the University of Cambridge (Nature Communications 2023), this compound exhibited selective inhibition against epidermal growth factor receptor (EGFR) variants common in non-small cell lung carcinoma (NSCLC). When tested against EGFR T790M/L858R double mutants, it demonstrated IC₅₀ values as low as 0.8 μM while sparing wild-type receptors—a critical feature for minimizing off-target effects. Structural analysis using X-ray crystallography revealed π-stacking interactions between the benzene ring and hydrophobic pockets within the kinase domain.

Toxicological studies published in Toxicology Reports (June 2024) provide critical insights into its safety profile through rodent inhalation toxicity assessments. Results indicated no observable adverse effects at concentrations below 50 ppm over 14-day exposure periods when administered via vapor phase delivery systems. These findings align with computational predictions showing reduced binding affinity to cytochrome P450 enzymes compared to similar compounds lacking methoxy substitutions.

In analytical chemistry applications, this compound serves as a benchmark standard for validating LC-MS/MS methods used in metabolomics studies. Its distinct fragmentation pattern under electrospray ionization—particularly the loss of methylthio groups at m/z 157—enables precise quantification even at femtomolar concentrations according to protocols outlined in Analytica Chimica Acta (March 2024). Researchers have successfully applied these methods to identify biomarkers associated with neurodegenerative diseases like Alzheimer's through comparative metabolite profiling.

Spectroscopic characterization confirms its aromatic nature through UV-vis analysis showing maximum absorption at 275 nm due to π-electron conjugation across the substituted benzene ring system. Nuclear magnetic resonance data from Angewandte Chemie studies (December 2023) revealed characteristic shifts: δ 3.8 ppm for methoxy protons, δ 7.5–7.9 ppm aromatic signals displaying deshielding effects from bromine substitution, and δ 3.0 ppm indicative of methylthio protons experiencing shielding from adjacent electron-donating groups.

Catalytic applications demonstrate its utility as a ligand in palladium-catalyzed cross-coupling reactions under continuous flow conditions reported in Chemical Science (April 2024). The thioether group functions synergistically with phosphine-based ligands to achieve turnover frequencies exceeding 50 h^-1, enabling scalable production processes while maintaining high stereoselectivity (>98% ee). This discovery has important implications for chiral drug intermediate synthesis where traditional batch processes face limitations.

In materials science contexts, this compound's unique electronic properties make it an ideal candidate for organic semiconductor fabrication when combined with thiophene derivatives according to Advanced Materials research from Stanford University (July 2024). Thin film deposition experiments showed charge carrier mobilities up to 0.3 cm^²/V·s when incorporated into polymer blends optimized through combinatorial screening techniques—a significant improvement over conventional naphthalene-based systems.

Eco-toxicological assessments performed under OECD guidelines indicate rapid biodegradation rates (>85% within 7 days) when exposed to mixed microbial cultures isolated from industrial wastewater treatment facilities per Environmental Toxicology & Chemistry findings (September 2024). Photodegradation studies under simulated sunlight conditions revealed half-lives ranging from 1–3 hours depending on water matrix composition, suggesting minimal environmental persistence risks under typical usage scenarios.

Surface-enhanced Raman spectroscopy experiments conducted at MIT's Koch Institute (ACS Nano December 2023) utilized this compound as a model substrate for studying molecular adsorption mechanisms on plasmonic nanoparticles coated with self-assembled monolayers containing sulfur-containing linkers analogous to its methylthio group structure. The study provided unprecedented insights into orientation-dependent signal amplification phenomena occurring during surface interactions involving thiol-functionalized interfaces.

Nanoparticle conjugation research published in Biomaterials Science (February 2024) demonstrated covalent attachment strategies using click chemistry approaches where azide-functionalized derivatives were prepared through copper-catalyzed azide–alkyne cycloaddition reactions with alkynyl halides derived from CAS No CAS No. 66623-79-8. These conjugates showed enhanced cellular uptake efficiency compared to unconjugated counterparts when tested on HeLa cell lines via confocal microscopy analysis.

In quantum chemical modeling studies featured in Chemical Science (August 2024), density functional theory calculations revealed frontier orbital energies suggesting strong electron-donating capacity from both methoxy and methylthio substituents despite bromine's withdrawing effect—a paradox explained by spatial arrangement effects within the three-dimensional molecular framework that researchers are now exploiting for designing novel redox-active materials.

Biological screening initiatives at Genentech's discovery labs identified this compound's ability to inhibit histone deacetylase isoform HDAC6 specifically without affecting other isoforms when evaluated against cancer cell lines using CRISPR-Cas9 knockout validation techniques described in Cell Chemical Biology (October "<" + "span class='highlight'>" + "Benzene" + "<" + "/span>" + ", " + "<" + "span class='highlight'>" + "4-bromo" + "<" + "/span>" + "-"<" + "span class='highlight'>" + "methoxy" + "<" + "/span>" + "-"<" + "span class='highlight'>" + "methylthio" + "<" + "/span>" + ") functionalization patterns create unique pharmacophore configurations that are currently being optimized through machine learning-driven molecular docking studies aimed at improving blood-brain barrier penetration properties without compromising selectivity profiles.